Cas no 34403-48-0 (4-(Methylaminomethyl)benzonitrile)

4-(Methylaminomethyl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a methylaminomethyl group at the para position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. Its reactive nitrile and amine functional groups allow for further derivatization, enabling the formation of amides, heterocycles, or other tailored structures. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise chemical transformations.
4-(Methylaminomethyl)benzonitrile structure
34403-48-0 structure
Product Name:4-(Methylaminomethyl)benzonitrile
CAS No:34403-48-0
MF:C9H10N2
MW:146.189101696014
MDL:MFCD09738490
CID:54240
PubChem ID:10606883
Update Time:2025-06-25

4-(Methylaminomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-((Methylamino)methyl)benzonitrile
    • 4-(Methylaminomethyl)benzonitrile
    • 4-[(Methylamino)methyl]benzonitrile
    • methyl-4-cyanobenzylamine
    • N-methyl-4-cyanobenzylamine
    • p-cyano-N-methyl-benzylamine
    • p-Tolunitrile,a-(methylamino)- (7CI,8CI)
    • [(4-Cyanophenyl)methyl]-N-methylamine
    • a-(Methylamino)-p-toluonitrile
    • Benzonitrile, 4-[(methylamino)methyl]-
    • methyl-4-cyanobenzyl amine
    • KSC572G4D
    • DWXAJFNXJVIBDP-UHFFFAOYSA-N
    • 4-(methylaminomethyl)-benzonitrile
    • BDBM50232692
    • Benzonitrile,4-[(methylamino)methyl]-
    • 4-(methylaminomethyl)benzenecarbonitrile
    • FT-0698293
    • A822221
    • BS-13396
    • CHEMBL4098672
    • DTXSID30442333
    • Z123857104
    • EN300-32046
    • MFCD09738490
    • CS-0151004
    • SCHEMBL509578
    • C74766
    • 34403-48-0
    • AMY40698
    • AKOS000147962
    • DB-000205
    • MDL: MFCD09738490
    • Inchi: 1S/C9H10N2/c1-11-7-9-4-2-8(6-10)3-5-9/h2-5,11H,7H2,1H3
    • InChI Key: DWXAJFNXJVIBDP-UHFFFAOYSA-N
    • SMILES: N(C)CC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 146.08400
  • Monoisotopic Mass: 146.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8
  • XLogP3: 1

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 257.849℃ at 760 mmHg
  • Flash Point: 109.7±22.6 °C
  • Refractive Index: 1.542
  • PSA: 35.82000
  • LogP: 1.66858
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(Methylaminomethyl)benzonitrile Security Information

4-(Methylaminomethyl)benzonitrile Pricemore >>

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